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Compound of Interest

Compound Name: Oxychlordane

CAS No.: 27304-13-8

Cat. No.: B150180 Get Quote

Executive Summary & Risk Profile
Do not treat Oxychlordane simply as "another pesticide." Oxychlordane is the primary toxic

metabolite of chlordane.[1] It is an epoxide, significantly more persistent and bioaccumulative in

adipose tissue than the parent compound. While chlordane itself is a U-listed hazardous waste

(U036), Oxychlordane represents a concentrated biological hazard due to its lipophilicity and

neurotoxic potency (GABA antagonist).[2]

Critical Hazard Vectors:

Silent Dermal Absorption: The compound is highly lipophilic. It passes through the skin

barrier efficiently, often without immediate local irritation, leading to systemic neurotoxicity.[2]

Solvent-Mediated Permeation: In research settings, Oxychlordane is frequently handled in

volatile organic solvents (Methanol, Cyclohexane, Hexane).[2] The permeation rate of the

solvent dictates the failure point of your PPE, carrying the toxin with it.

Dust/Aerosolization: If handling the neat solid, electrostatic forces can generate invisible

micro-dusts that settle on surfaces, creating long-term contamination zones.[2]
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The following specifications are non-negotiable for handling Oxychlordane >95% purity or

concentrated solutions (>1 mg/mL).

A. Hand Protection (The Critical Barrier)
Standard exam-grade nitrile gloves (4 mil) are insufficient for prolonged contact or immersion.

[2]

Hazard State
Primary Glove
Recommendation

Secondary Layer
(Inner)

Rationale

Neat Solid (Weighing)

Double Nitrile (High-

Grade)Min Thickness:

5 mil (0.12mm) per

glove

4 mil Nitrile

Prevents incidental

dust contact.[2] Color

indicator double-

gloving recommended

to spot tears.[2]

In Solution (Methanol)

Barrier Laminate

(Silver

Shield/4H)Breakthrou

gh: >480 min

4 mil Nitrile (for

dexterity)

Methanol degrades

nitrile quickly.[2]

Laminate is

chemically impervious

to the carrier solvent.

In Solution

(Hexane/Cyclohexane

)

Viton® or High-Grade

Nitrile (>8

mil)Breakthrough:

>240 min

4 mil Nitrile

Hexane permeates

standard nitrile in <15

mins.[2] Thicker nitrile

or Viton is required for

splash protection.[2]

B. Respiratory & Body Protection[1][3][4]
Respiratory:

Primary Control: All work must be performed in a certified Chemical Fume Hood (Face

velocity: 100 fpm).[2]

Secondary (Spill/Emergency): Full-face respirator with Organic Vapor/P100 (OV/HEPA)

combination cartridges.[2] N95 masks are useless against organic vapors.[2]
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Body: Tyvek® lab coat or sleeve covers are superior to cotton.[2] Cotton absorbs lipophilic

toxins and holds them against the skin.

Operational Protocol: Safe Handling Workflow
Diagram 1: Risk Assessment & Control Logic
This logic flow dictates your setup requirements before a single vial is opened.[2]
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Click to download full resolution via product page

Caption: Logic flow determining PPE based on physical state. Note that solvent permeation

drives glove selection for liquids.[2]
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Step-by-Step Handling Procedure
Phase 1: Preparation

De-clutter: Remove all non-essential equipment from the fume hood to prevent turbulence.

Surface Prep: Line the work area with an absorbent, plastic-backed bench mat.[2] Tape the

edges down to prevent curling.

Static Control: If working with the solid, place an ionizing bar or anti-static gun inside the

hood. Oxychlordane dust is "sticky" and static-prone.[2]

Phase 2: Weighing & Solubilization[2]
Donning: Put on inner nitrile gloves, then the specific outer gloves (Laminate or High-Grade

Nitrile) as per the matrix above.

Transfer:

Solid: Use a disposable anti-static spatula.[2] Do not use metal spatulas that you intend to

wash; use disposables to eliminate cross-contamination risk.[2]

Liquid: Use positive-displacement pipettes if the solvent is highly volatile (prevents

dripping).[2]

Solubilization: If dissolving solid Oxychlordane, add solvent slowly down the side of the vial.

Cap immediately and vortex. Never sonicate an open vial of organochlorines; this generates

a toxic aerosol mist.

Phase 3: Decontamination & Doffing[2]
Primary Wipe: Wipe the exterior of the stock vial with a Kimwipe dampened with the carrier

solvent (e.g., Methanol), then a dry wipe.[2]

Waste Segregation: Place all solids (pipette tips, wipes, gloves) into a dedicated solid

hazardous waste container labeled "Toxic - Organochlorine."[2]

Glove Removal:

Remove outer gloves inside the hood.
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Inspect inner gloves for staining.[2]

Remove inner gloves by peeling from the cuff, turning them inside out.[2]

Wash: Immediately wash hands with soap and cool water (warm water opens pores,

increasing absorption risk).[2]

Emergency Response & Disposal
Biological Exposure[2][5][6][7][8]

Skin Contact: Do not scrub.[2] Wash gently with soap and copious water for 15 minutes.[3]

Scrubbing abrades the skin and accelerates absorption of lipophilic toxins.

Needlestick: Bleed the wound freely. Wash. Seek immediate medical attention. Bring the

SDS (Safety Data Sheet).

Waste Management
Oxychlordane is an environmental toxin.[2][3][4][5]

Classification: Treat as Hazardous Waste (Toxic/Persistent).

Segregation: Do not mix with oxidizers or strong acids.[2]

Destruction: Incineration at >1000°C is the only approved method for destroying the epoxide

ring structure effectively.

Diagram 2: Safe Doffing Workflow
Improper glove removal is the #1 cause of lab exposure.

1. Wipe Outer Gloves
(While in Hood)

2. Remove Outer Gloves
(Peel from Cuff)

3. Inspect Inner Gloves
(Check for tears)

4. Remove Inner Gloves
(Inside-Out)

5. Wash Hands
(Cool Water + Soap)
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Caption: Sequential doffing procedure to prevent secondary contamination of skin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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